Cas no 1806003-41-7 (2-Chloro-6-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride)

• Product Name: 2-Chloro-6-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride
• CAS No: 1806003-41-7
• MF: C₇H₃Cl₂F₂NO₂
• MW: 242.007026910782
• CID: 4866701
• Update Time: 2025-05-19

2-Chloro-6-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride

• Inchi： 1S/C7H3Cl2F2NO2/c8-5-4(6(9)14)3(13)1-2(12-5)7(10)11/h1,7H,(H,12,13)
• InChI Key： FVVRMHZLSAOGHV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)Cl)C(C=C(C(F)F)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 363
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2-Chloro-6-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride

2-Chloro-6-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride (CAS No. 1806003-41-7): A Comprehensive Overview

2-Chloro-6-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride (CAS No. 1806003-41-7) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structure and reactivity, has garnered considerable attention in recent years due to its potential applications in drug discovery and synthetic chemistry.

The chemical structure of 2-Chloro-6-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride features a pyridine ring substituted with a chlorine atom, a difluoromethyl group, and a hydroxyl group, all of which contribute to its distinct chemical properties. The presence of the carbonyl chloride functional group makes it an excellent electrophilic reagent, facilitating its use in various synthetic transformations.

In the realm of pharmaceutical research, 2-Chloro-6-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride has shown promise as an intermediate in the synthesis of novel drug candidates. Recent studies have highlighted its potential in the development of compounds targeting specific biological pathways, such as those involved in inflammation and cancer. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyridine-based derivatives using this compound as a key intermediate, demonstrating their potent anti-inflammatory and antiproliferative activities.

The unique combination of functional groups in 2-Chloro-6-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride also makes it an attractive candidate for the development of new materials and catalysts. Researchers at the University of California, Berkeley, have explored its use in the synthesis of metal-organic frameworks (MOFs) with enhanced catalytic properties. These MOFs have shown improved performance in various catalytic reactions, including hydrogenation and oxidation processes.

In addition to its applications in drug discovery and materials science, 2-Chloro-6-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride has also been investigated for its potential as a probe molecule in analytical chemistry. Its reactivity and structural features make it suitable for developing new analytical methods for detecting trace amounts of specific compounds. A recent study published in Analytical Chemistry demonstrated the use of this compound in the development of a highly sensitive and selective method for detecting environmental pollutants.

The synthesis of 2-Chloro-6-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride typically involves several steps, including the formation of the pyridine ring, introduction of the difluoromethyl group, and subsequent functionalization to introduce the hydroxyl and carbonyl chloride groups. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, a one-pot synthesis method developed by researchers at Harvard University has been shown to be highly efficient and scalable, making it suitable for large-scale production.

The safety and handling of 2-Chloro-6-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride are critical considerations for researchers working with this compound. While it is not classified as a hazardous material under current regulations, proper safety protocols should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and working under well-controlled conditions to minimize exposure risks.

In conclusion, 2-Chloro-6-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride (CAS No. 1806003-41-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers engaged in drug discovery, materials science, and analytical chemistry. As ongoing research continues to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.